Cas no 918659-56-0 (Chaetominine)
Chaetominine structure
Product Name:Chaetominine
CAS No:918659-56-0
MF:C22H18N4O4
MW:402.402724742889
CID:823057
PubChem ID:16095273
Update Time:2025-09-20
Chaetominine Chemical and Physical Properties
Names and Identifiers
-
- Chaetominine
- AKOS027461132
- (2S,2a1S,4R,5aS)-5a-hydroxy-2-methyl-4-(4-oxoquinazolin-3(4H)-yl)-2a1,4,5,5a-tetrahydro-1H-2a,9b-diazacyclopenta[jk]fluorene-1,3(2H)-dione
- CHEBI:65610
- NSC746369
- HY-125136
- (2S,4R,5as,9cs)-4,5,5a,9c-tetrahydro-5a-hydroxy-2-methyl-4-(4-oxo-3(4h)-quinazolinyl)-3h-2a,9b-diazacyclopenta(jk)fluorene-1,3(2h)-d ione
- CS-0089447
- chaetomimine
- Q27134076
- 918659-56-0
- (2S,4R,5aS,9cS)-5a-hydroxy-2-methyl-4-(4-oxoquinazolin-3(4H)-yl)-4,5,5a,9c-tetrahydro-3H-2a,9b-diazacyclopenta[jk]fluorene-1,3(2H)-dione
- DTXSID80582495
- (-)-Chaetominine
- J-501045
- (1S,10S,13R,15S)-1-hydroxy-10-methyl-13-(4-oxoquinazolin-3-yl)-8,11-diazatetracyclo[6.6.1.02,7.011,15]pentadeca-2,4,6-triene-9,12-dione
- NSC-746369
- (1S,10S,13R,15S)-1-hydroxy-10-methyl-13-(4-oxoquinazolin-3-yl)-8,11-diazatetracyclo(6.6.1.02,7.011,15)pentadeca-2,4,6-triene-9,12-dione
- DTXCID80533260
- DA-51813
- (2S,4R,5aS,9cS)-5a-Hydroxy-2-methyl-4-(4-oxoquinazolin-3(4H)-yl)-4,5,5a,9c-tetrahydro-3H-2a,9b-diazacyclopenta(jk)fluorene-1,3(2H)-dione
-
- Inchi： 1S/C22H18N4O4/c1-12-18(27)26-16-9-5-3-7-14(16)22(30)10-17(20(29)25(12)21(22)26)24-11-23-15-8-4-2-6-13(15)19(24)28/h2-9,11-12,17,21,30H,10H2,1H3/t12-,17+,21-,22-/m0/s1
- InChI Key： GEURDGODABUDHB-TYTLQBBQSA-N
- SMILES： O[C@]12C3C=CC=CC=3N3C([C@H](C)N(C([C@@H](C1)N1C=NC4C=CC=CC=4C1=O)=O)[C@@H]32)=O
Computed Properties
- Exact Mass: 402.13280507g/mol
- Monoisotopic Mass: 402.13280507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 1
- Complexity: 845
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 93.5Ų
Experimental Properties
- Density: 1.63
- Melting Point: 164℃
Chaetominine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC5135-100 mg |
Chaetominine |
918659-56-0 | >98% | 100mg |
$450.0 | 2022-02-28 | |
| DC Chemicals | DC5135-250 mg |
Chaetominine |
918659-56-0 | >98% | 250mg |
$900.0 | 2022-02-28 | |
| DC Chemicals | DC5135-1 g |
Chaetominine |
918659-56-0 | >98% | 1g |
$1800.0 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C913079-500μg |
(–)-Chaetominine |
918659-56-0 | 98% | 500μg |
￥3,160.80 | 2022-09-02 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74734-2.5mg |
(-)-Chaetominine |
918659-56-0 | 98% | 2.5mg |
￥8792.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74734-500ug |
(-)-Chaetominine |
918659-56-0 | 98% | 500ug |
￥2101.00 | 2022-04-26 | |
| BioAustralis | BIA-C1718-0.50 mg |
Chaetominine |
918659-56-0 | >95%byHPLC | 0.50mg |
$186.00 | 2023-08-29 | |
| BioAustralis | BIA-C1718-2.50 mg |
Chaetominine |
918659-56-0 | >95%byHPLC | 2.50mg |
$651.00 | 2023-08-29 | |
| BioAustralis | BIA-C1718-0.50mg |
Chaetominine |
918659-56-0 | >95% by HPLC | 0.50mg |
$200.00 | 2025-08-06 | |
| BioAustralis | BIA-C1718-2.50mg |
Chaetominine |
918659-56-0 | >95% by HPLC | 2.50mg |
$700.00 | 2025-08-06 |
Chaetominine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
918659-56-0 (Chaetominine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
